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Chemical Profile of C.I. Disperse Red 19

The table below summarizes the fundamental identifiers and properties of C.I. Disperse Red 19 (also known

as Disperse Red 19) as reported in the chemical databases [1] [2] [3].

Property Details

CAS Number 2734-52-3 [1] [2]

Molecular Formula C₁₆H₁₈N₄O₄ [1] [2] [3]

Molecular Weight 330.34 g/mol [1] [2] [3]

Physical Form Dark purple to dark red-brown crystalline powder [2]

Melting Point >300 °C [2]

Water Solubility 234.5 µg/L at 25 °C [2]

λmax 495 nm [2]

Synonyms C.I. 11130; 2,2'-[[4-[(4-Nitrophenyl)azo]phenyl]imino]bisethanol [2] [3]
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HPLC Analysis Method

One specific High-Performance Liquid Chromatography (HPLC) method for analyzing C.I. Disperse Red

19 was identified. This method can be used for quantification, pharmacokinetics, and isolation of impurities

[1].

The diagram below outlines the general workflow for this HPLC analysis:

Sample: C.I. Disperse Red 19

HPLC Column: Newcrom R1

Mobile Phase:
Acetonitrile, Water,

Phosphoric Acid

For MS compatibility:
Replace Phosphoric Acid

with Formic Acid

Process Scale-Up

Applications: Quantification,
Impurity Isolation, Pharmacokinetics

Click to download full resolution via product page

Experimental Protocol Summary [1]:
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Column: The method uses a Newcrom R1 HPLC column, which is a reverse-phase column with low

silanol activity. The manufacturer notes that smaller 3 µm particle size columns are available for faster
UPLC (Ultra-Performance Liquid Chromatography) applications.

Mobile Phase: The composition includes acetonitrile (MeCN), water, and phosphoric acid.
Mass Spectrometry Compatibility: For applications involving mass spectrometry (MS), the

phosphoric acid must be replaced with formic acid to ensure compatibility.
Method Scalability: The liquid chromatography method is scalable and can be adapted for

preparative separation to isolate impurities.

Broader Context and Research Gaps

The search results indicate that C.I. Disperse Red 19 is also studied as a non-linear optical (NLO) dye for

potential use in optical switching devices and polymer films [2] [3]. Furthermore, recent research explores

sustainable dyeing processes like supercritical CO₂ dyeing, where the diffusion behavior of dyes into fibers

is a critical area of study [4].

However, based on the current search, I was unable to find the following information that would be required

for a full comparison guide:

Experimental data comparing the performance of C.I. Disperse Red 19 with other disperse dyes.

Detailed experimental protocols for other analytical methods (e.g., spectroscopy, TLC).
Complete signaling pathways or complex mechanistic relationships that would require additional

visualization.

To construct a comprehensive guide, you may need to consult specialized scientific journals and databases

directly. I suggest searching for articles on platforms like Google Scholar, Scopus, or Web of Science using

terms such as "Disperse Red 19 HPLC method validation," "disperse dye analysis comparison," and "textile

dye quantification."
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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